Cas no 1804423-26-4 (4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1804423-26-4
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 4878775
• Update Time: 2025-05-20

4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H5ClF2N2O/c10-1-5-6(9(11)12)3-14-8(2-13)7(5)4-15/h3-4,9H,1H2
• InChI Key： YTGZARGCTMHKKT-UHFFFAOYSA-N
• SMILES： ClCC1C(C=O)=C(C#N)N=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8

Additional information on 4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde

Introduction to 4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804423-26-4)

The compound 4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde, identified by the CAS registry number CAS No. 1804423-26-4, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde consists of a pyridine ring substituted with multiple functional groups: a chloromethyl group at position 4, a cyano group at position 2, a difluoromethyl group at position 5, and an aldehyde group at position 3. These substituents contribute to the compound's reactivity, stability, and potential for further chemical modifications. The presence of electron-withdrawing groups like cyano and aldehyde enhances the electrophilic character of the pyridine ring, making it a valuable substrate for various electrophilic substitutions.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. For instance, researchers have explored the potential of pyridine-based compounds as inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. The unique combination of functional groups in CAS No. 1804423-26-4 makes it an ideal candidate for designing bioactive molecules with tailored pharmacological properties.

In terms of synthesis, the preparation of 4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and reductions. The synthesis pathway typically starts with a suitable pyridine derivative as the precursor, followed by sequential introduction of the substituents through carefully designed reaction conditions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the yield and purity of this compound.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques. For example, its melting point, solubility, and spectroscopic data (UV-vis, IR, NMR) have been reported in recent literature. These studies provide valuable insights into its stability under different environmental conditions and its reactivity towards various chemical reagents.

Beyond its role in drug discovery, this compound has shown promise in agrochemical applications. Researchers have investigated its potential as a herbicide or fungicide due to its ability to inhibit specific enzymes involved in plant growth or fungal metabolism. Field trials have demonstrated its efficacy under controlled conditions, although further studies are required to assess its environmental impact and safety profile.

In conclusion, CAS No. 1804423-26-4, or 4-(Chloromethyl)-2-cyano-5-(difluoromethyl)pyridine-3-carboxaldehyde, represents a cutting-edge compound with significant potential across multiple industries. Its versatile structure and unique properties make it a focal point for ongoing research aimed at harnessing its full potential while ensuring its safe and responsible use.